N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide

• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C21H16N2O2/c1-14-9-11-15(12-10-14)20(24)22-17-6-4-5-16(13-17)21-23-18-7-2-3-8-19(18)25-21/h2-13H,1H3,(H,22,24)
• InChI Key: GKOMOXGRXBMEET-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide (BML-210) is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been shown to exhibit various biological activities, including anti-inflammatory, neuroprotective, and antitumor properties.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide is not fully understood. However, it has been shown to modulate the activity of various signaling pathways, including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. In addition, N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been shown to inhibit the activation of MAPKs, which are involved in cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects
N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been shown to exhibit various biochemical and physiological effects. In animal models, N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been shown to reduce inflammation and oxidative stress, protect against neuronal damage, and inhibit tumor growth. In addition, N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been shown to modulate the activity of various signaling pathways, including the NF-κB and MAPK pathways.

Advantages and Limitations for Lab Experiments

N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. In addition, N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been extensively studied, and its biological activities have been well characterized. However, there are also some limitations to using N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide in lab experiments. For example, its mechanism of action is not fully understood, and its potential side effects are not well characterized.

Future Directions

There are several future directions for research on N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide. One area of research could be to further investigate its mechanism of action and identify its molecular targets. Another area of research could be to investigate its potential therapeutic applications in the treatment of various diseases, including neurodegenerative disorders and cancer. In addition, future research could focus on developing more potent and selective analogs of N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide with improved pharmacological properties.

Synthesis Methods

N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis route involves the condensation of 2-aminobenzoxazole with 4-methylbenzoyl chloride to form the intermediate, which is then reacted with 3-(2-aminoethyl)phenol to yield the final product, N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide. The yield of this reaction is reported to be around 50%.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, neuroprotective, and antitumor properties. In animal models, N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide has been shown to reduce inflammation and oxidative stress, protect against neuronal damage, and inhibit tumor growth. These findings suggest that N-[3-(1,3-benzoxazol-2-yl)phenyl]-4-methylbenzamide may have potential therapeutic applications in the treatment of various diseases, including neurodegenerative disorders and cancer.